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Compound of Interest

Compound Name: Yttrium nitrate

Cat. No.: B076763

An In-depth Analysis of the Material Safety Data Sheet and Associated Experimental Protocols

This technical guide provides a thorough analysis of the material safety data sheet (MSDS) for
yttrium nitrate. It is intended for researchers, scientists, and drug development professionals
who handle or utilize this compound in their work. This document goes beyond a standard
MSDS by summarizing key quantitative data, detailing relevant experimental protocols, and
visualizing critical safety and potential biological pathways.

Quantitative Data Summary

The following tables summarize the essential quantitative data for yttrium nitrate, primarily in
its common hexahydrate form.

Table 1: Physical and Chemical Properties of Yttrium Nitrate Hexahydrate
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Property Value Reference

Chemical Formula Y(NO3)3-6H20 [1]

Molar Mass 383.01 g/mol [2]

Appearance Reddis.h—whité to white 3]

crystalline solid

Odor Odorless [3]

Specific Gravity 2.68 [2][3]

Melting Point Loses 3H20 at 100 °C [3]

Boiling Point Decomposes [3]

Solubility in Water Soluble [1112][31[4]

Autoignition Temperature Not applicable [2]

Flash Point Not applicable [2][3]
Table 2: Exposure Limits and Toxicity Data

Parameter Value Reference

OSHA/PEL (as Y) 1 mg/m3 [3]

ACGIH/TLV (as Y) 1 mg/m3 [3]

Acute Oral Toxicity (Rat,
NOAEL)

90 mg/kg (for yttrium nitrate)

[5]

Carcinogenicity

Not listed by NTP, IARC,
OSHA, or EPA

[3](6]

Hazard Identification and Classification

Yttrium nitrate is classified as a hazardous substance with the following primary concerns:
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» Oxidizing Solid: It may intensify fire and can cause fire or explosion when in contact with
combustible materials.[2][7][8]

o Health Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[2][3][6]
[7][9] Ingestion of large amounts can lead to symptoms such as dizziness, abdominal
cramps, vomiting, and bloody diarrhea.[3] The toxicity of nitrates is partly due to their in vivo
conversion to nitrites, which can cause methemoglobinemia.[10]

The GHS hazard statements associated with yttrium nitrate include H272 (May intensify fire;
oxidizer), H302 (Harmful if swallowed), H315 (Causes skin irritation), and H318/H319 (Causes
serious eye damage/irritation).[7][8]

Experimental Protocols

For researchers and those in drug development, understanding the methodologies behind the
safety data is crucial for risk assessment and experimental design.

Determination of Acute Oral Toxicity (OECD Test
Guideline 425)

The No-Observed-Adverse-Effect-Level (NOAEL) for yttrium nitrate was determined following
OECD guidelines. The Up-and-Down Procedure (UDP) is a common method.

Objective: To determine the acute oral toxicity (LD50) of a substance.

Methodology:

Animal Model: Typically, female rats are used as they are often slightly more sensitive.[11]

e Housing and Fasting: Animals are housed in standard conditions (22°C + 3°C, 30-70%
humidity) and fasted prior to dosing.[7]

o Dose Administration: The test substance is administered orally by gavage.[7] Dosing is
sequential, with a single animal dosed at a time, usually at 48-hour intervals.[11]

o Dose Adjustment: The dose for each subsequent animal is adjusted up or down based on
the outcome (survival or death) of the previously dosed animal. The dose progression factor
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is typically 3.2.[11]

o Observation Period: Animals are observed for at least 14 days.[7] Special attention is paid
during the first 4 hours after dosing.[11]

o Data Analysis: The LD50 is calculated using the maximum likelihood method.[11] This
method allows for the determination of the LD50 with a confidence interval while minimizing
the number of animals used.

Determination of Oxidizing Properties (UN Test O.1)

This test classifies the oxidizing strength of a solid substance.

Objective: To determine if a solid is an oxidizing substance and to classify it into a packing
group for transport and handling.

Methodology:

o Sample Preparation: The test substance is mixed with dry, fibrous cellulose in ratios of 1:1
and 4:1 by mass.[1] Reference mixtures of potassium bromate and cellulose are also
prepared.[8]

o Test Setup: A 30g pile of the mixture is formed into a truncated cone. An ignition source, such
as a heated wire, is placed at the base of the pile.[1][12]

o Test Execution: The pile is heated, and the time it takes for the reaction to propagate along
the pile is measured.[12] The test is performed five times for each mixture ratio.[1]

» Classification: The mean burning time of the test substance-cellulose mixture is compared to
the mean burning time of the reference mixtures. Based on this comparison, the substance
is classified as an oxidizing solid and assigned to a packing group (I, II, or lll) corresponding
to high, medium, or low hazard, respectively.[10]

Visualizing Safety and Biological Pathways
Yttrium Nitrate Hazard and Emergency Response
Workflow
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The following diagram outlines the logical flow for identifying and responding to hazards

associated with yttrium nitrate based on MSDS information.
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Caption: Workflow for Yttrium Nitrate Hazard Identification and Response.

Potential Signaling Pathways in Biological Systems

While a specific signaling pathway for yttrium nitrate in human cells is not fully elucidated,
research on yttrium ions (Y3+) and nitrate (NOs~) individually provides insights into potential
biological interactions relevant to drug development professionals.

Yttrium lon (Y3*) Induced Signaling:

Studies on rare earth elements, including yttrium, suggest they can interfere with calcium
signaling pathways due to their similar ionic radii and charge. One study on the reproductive
toxicity of yttrium indicated that chronic exposure could induce apoptosis in testicular cells by
mediating the Ca?*/IP3R1/CaMKIl signaling pathway.[13]

Nitrate (NOs~) Signaling:

In biological systems, particularly in plants where it has been extensively studied, nitrate acts
as a signaling molecule that can trigger a cascade involving calcium as a second messenger.
[14][15][16] The nitrate transporter NRT1.1 senses extracellular nitrate, leading to an influx of
Caz*, which in turn activates calcium-dependent protein kinases (CPKs).[14][15] These kinases
can then phosphorylate transcription factors, like NLP7, leading to the regulation of gene
expression.[14] While this pathway is from plant biology, the fundamental role of calcium
signaling is conserved across kingdoms and provides a plausible model for how the nitrate
component of yttrium nitrate might exert signaling effects.

The following diagram illustrates the potential yttrium-induced signaling pathway leading to
apoptosis, as suggested by existing research.
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Caption: Potential Y3*-induced signaling pathway leading to apoptosis.
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Applications in Research and Drug Development

Yttrium nitrate serves as a precursor for the synthesis of various yttrium-containing materials.
[17] In the biomedical field, yttrium compounds, particularly yttrium-90, are used in
radiopharmaceuticals for cancer therapy.[3][4] Yttrium oxide nanoparticles, which can be
synthesized from yttrium nitrate, are being investigated for applications in drug delivery,
bioimaging, and as anticancer agents.[18][19][20] The ability to control the synthesis of these
nanomaterials makes yttrium nitrate a valuable starting material for developing novel
therapeutic and diagnostic agents.

Conclusion

This technical guide provides a detailed analysis of yttrium nitrate, focusing on the needs of
researchers and drug development professionals. By summarizing quantitative data, outlining
experimental protocols for safety assessment, and visualizing hazard workflows and potential
biological pathways, this document aims to foster a deeper understanding of this compound's
properties and promote its safe and effective use in scientific and pharmaceutical applications.
It is imperative to always consult the most current and specific MSDS from your supplier before
handling any chemical and to use this guide as a supplementary resource for a more in-depth
understanding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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